3-bromo-N-(2-ethylphenyl)benzamide

• IUPAC Name: 3-bromo-N-(2-ethylphenyl)benzamide
• InChI: InChI=1S/C15H14BrNO/c1-2-11-6-3-4-9-14(11)17-15(18)12-7-5-8-13(16)10-12/h3-10H,2H2,1H3,(H,17,18)
• InChI Key: SALAACRMWUXPGA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C15H14BrNO
• Molecular Weight: 304.18 g/mol

Description

3-bromo-N-(2-ethylphenyl)benzamide is a chemical compound that belongs to the class of benzamides. It is commonly used in scientific research as a reference compound for studying the mechanism of action and physiological effects of other benzamides.

Scientific Research Applications

3-bromo-N-(2-ethylphenyl)benzamide is used as a reference compound for studying the mechanism of action and physiological effects of other benzamides. It is also used as a starting material for the synthesis of other benzamides with potential biological activity. In addition, it is used as a standard in analytical chemistry for the determination of other benzamides in complex matrices.

Mechanism of Action

The mechanism of action of 3-bromo-N-(2-ethylphenyl)benzamide is not fully understood. However, it is known to interact with the dopamine D2 receptor and the sigma-1 receptor. It is also known to inhibit the reuptake of dopamine and norepinephrine, leading to an increase in their levels in the brain.
Biochemical and Physiological Effects:
3-bromo-N-(2-ethylphenyl)benzamide has been shown to have antipsychotic, antidepressant, and anxiolytic effects in animal models. It has also been shown to improve cognitive function and memory. In addition, it has been shown to have analgesic effects and to modulate the immune response.

Advantages and Limitations for Lab Experiments

The advantages of using 3-bromo-N-(2-ethylphenyl)benzamide in lab experiments include its availability, low cost, and well-established synthesis method. Its limitations include its potential toxicity and the lack of information on its long-term effects.

Future Directions

There are several future directions for research on 3-bromo-N-(2-ethylphenyl)benzamide. One direction is to study its potential as a therapeutic agent for various psychiatric and neurological disorders. Another direction is to investigate its mechanism of action and its interactions with other neurotransmitter systems. Additionally, its potential as a tool for studying the role of the dopamine D2 receptor and the sigma-1 receptor in various physiological processes could be explored. Finally, the development of new synthetic methods for 3-bromo-N-(2-ethylphenyl)benzamide and other benzamides with potential biological activity could be an area of future research.

Synthesis Methods

The synthesis of 3-bromo-N-(2-ethylphenyl)benzamide involves the reaction of 2-ethylphenylamine with 3-bromo-benzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields the desired product in good yield. The purity of the product can be improved by recrystallization from a suitable solvent.